3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[(2-aminoacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H29N3O3/c1-11(2)18(13(19)9-16)12-7-6-8-17(10-12)14(20)21-15(3,4)5/h11-12H,6-10,16H2,1-5H3
• InChI Key: MWNHMYGBGINGBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol

Description

This compound is a piperidine derivative featuring a tert-butyl carbamate group at position 1 and a 2-amino-acetyl-isopropyl-amino substituent at position 3. Its molecular formula is C₁₆H₂₉N₃O₃, with a molecular weight of 299.41–313.44 g/mol (variations arise from isotopic differences) . The CAS registry numbers include 1353952-42-7 and 1353961-81-5, though commercial availability is discontinued, as noted by CymitQuimica . The tert-butyl ester group enhances lipophilicity, while the amino-acetyl moiety enables peptide coupling or metal coordination, making it a versatile intermediate in medicinal chemistry.

Comparison with Similar Compounds

Comparison with Structural Analogs

Below is a systematic analysis of structurally related compounds, focusing on substituent variations, stereochemistry, and functional group modifications.

Substitution at the Amino Group

Cyclopropyl Analog

• Compound: 3-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS : 1353952-64-3
• Molecular Formula : C₁₆H₂₉N₃O₃
• Key Differences: Replacement of isopropyl with cyclopropyl introduces a strained three-membered ring, altering steric and electronic properties.

Chloro-acetyl Derivative

• Compound: 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS : 1353963-76-4
• Molecular Formula : C₁₆H₂₉ClN₂O₃
• Key Differences: Substitution of the amino group with chlorine enhances electrophilicity, making it a reactive intermediate for nucleophilic substitution. This derivative is often used in prodrug synthesis .

Positional Isomerism

4-Substituted Piperidine Analog

• Compound: 4-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS : 1401666-22-5
• Molecular Formula : C₁₆H₃₁N₃O₃
• Key Differences : The substituent shifts from position 3 to 4 on the piperidine ring. This positional change affects spatial orientation in receptor binding, altering pharmacokinetic properties such as bioavailability and clearance .

Stereochemical Variants

(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• CAS : 1401665-00-6
• Molecular Formula : C₁₆H₃₁N₃O₃
• Key Differences: Stereospecific (R)-piperidine and (S)-amino-propionyl groups influence chiral recognition in enzyme interactions. Such isomers are critical for optimizing target selectivity in drug candidates .

Side-Chain Modifications

3-Methyl-butyryl Variant

• Compound: 3-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS : 1354026-05-3
• Molecular Formula : C₁₆H₃₁N₃O₃
• Key Differences : The 3-methyl-butyryl side chain introduces additional steric bulk, which may hinder membrane permeability but improve proteolytic stability .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Feature
Target Compound	1353952-42-7	C₁₆H₂₉N₃O₃	299.41–313.44	Isopropyl-amino substituent
Cyclopropyl Analog	1353952-64-3	C₁₆H₂₉N₃O₃	294.935	Cyclopropyl ring for rigidity
4-Substituted Isomer	1401666-22-5	C₁₆H₃₁N₃O₃	313.44	Positional isomerism at piperidine
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino] Stereoisomer	1401665-00-6	C₁₆H₃₁N₃O₃	313.44	Chiral specificity
3-Methyl-butyryl Variant	1354026-05-3	C₁₆H₃₁N₃O₃	313.44	Bulky side chain for stability